![molecular formula C17H16N2O B5696082 N-(4-cyanophenyl)-4-phenylbutanamide](/img/structure/B5696082.png)
N-(4-cyanophenyl)-4-phenylbutanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-cyanophenyl)-4-phenylbutanamide, also known as CPB, is a chemical compound that has been widely studied for its potential use in scientific research. This compound is a derivative of the amphetamine family and has been shown to have a range of interesting properties, including the ability to act as a dopamine transporter inhibitor. In
Mechanism of Action
The mechanism of action of N-(4-cyanophenyl)-4-phenylbutanamide involves its ability to inhibit the reuptake of dopamine in the brain. Dopamine is a neurotransmitter that is involved in a range of physiological and psychological processes, including reward, motivation, and motor control. By blocking the reuptake of dopamine, this compound increases the levels of dopamine in the brain, which can lead to a range of physiological and psychological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its ability to increase dopamine levels in the brain, this compound has also been shown to have an impact on other neurotransmitters, including serotonin and norepinephrine. This compound has also been shown to have an effect on the cardiovascular system, including an increase in heart rate and blood pressure.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(4-cyanophenyl)-4-phenylbutanamide in lab experiments is its ability to act as a dopamine transporter inhibitor. This property makes this compound a potential tool for studying the role of dopamine in various neurological disorders. However, there are also some limitations to using this compound in lab experiments, including its potential for toxicity and the need for careful dosage control.
Future Directions
There are many potential future directions for research on N-(4-cyanophenyl)-4-phenylbutanamide. One area of interest is in the development of new drugs based on the structure of this compound. Researchers are also interested in exploring the potential therapeutic applications of this compound in the treatment of various neurological disorders. Finally, there is a need for further research on the safety and toxicity of this compound, as well as its potential interactions with other drugs and compounds.
Conclusion:
In conclusion, this compound is a chemical compound that has been widely studied for its potential use in scientific research. This compound has been shown to have a range of interesting properties, including the ability to act as a dopamine transporter inhibitor. This compound has many potential applications in the field of neuroscience, and there are many exciting future directions for research on this compound. However, there are also some limitations and potential safety concerns that need to be carefully considered. Overall, this compound is a promising compound that has the potential to contribute to our understanding of the brain and its role in various physiological and psychological processes.
Synthesis Methods
The synthesis of N-(4-cyanophenyl)-4-phenylbutanamide involves a multi-step process that includes the reaction of 4-cyanobenzaldehyde with 4-phenylbutanone in the presence of a catalyst. The resulting intermediate is then reduced using sodium borohydride to produce the final product, this compound. This process has been optimized over the years to ensure high purity and yield of the final product.
Scientific Research Applications
N-(4-cyanophenyl)-4-phenylbutanamide has been widely studied for its potential use in scientific research. One of the most interesting applications of this compound is in the field of neuroscience. This compound has been shown to act as a dopamine transporter inhibitor, which means that it can block the reuptake of dopamine in the brain. This property makes this compound a potential tool for studying the role of dopamine in various neurological disorders, including addiction, depression, and Parkinson's disease.
properties
IUPAC Name |
N-(4-cyanophenyl)-4-phenylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O/c18-13-15-9-11-16(12-10-15)19-17(20)8-4-7-14-5-2-1-3-6-14/h1-3,5-6,9-12H,4,7-8H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUDNOEFRKFIJMN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCCC(=O)NC2=CC=C(C=C2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.